![molecular formula C9H8N2O2S B8597056 2-Nitro-4-[(prop-2-yn-1-yl)sulfanyl]aniline CAS No. 54029-51-5](/img/structure/B8597056.png)
2-Nitro-4-[(prop-2-yn-1-yl)sulfanyl]aniline
Cat. No. B8597056
Key on ui cas rn:
54029-51-5
M. Wt: 208.24 g/mol
InChI Key: MEOYQHJOOWJIJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[BH4-:19].[CH2:21]([C:22]#[CH:24])[Br:23].[CH3:14][N:15]([CH3:16])[CH:17]=[O:18].[CH:26]([Cl:27])([Cl:28])[Cl:29].[NH2:1][c:2]1[c:3]([N+:11](=[O:12])[O-:13])[cH:4][c:5]([S:8][C:9]#[N:10])[cH:6][cH:7]1.[Na+:20].[OH2:25]>>[NH2:1][c:2]1[c:3]([N+:11](=[O:12])[O-:13])[cH:4][c:5]([S:8][CH2:9][C:21]#[CH:22])[cH:6][cH:7]1
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Inputs
Step One
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[BH4-]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C#CCBr
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CN(C)C=O
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
ClC(Cl)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
N#CSc1ccc(N)c([N+](=O)[O-])c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C#CCSc1ccc(N)c([N+](=O)[O-])c1
|
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
